Cas no 1441722-24-2 (2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid)

• Product Name: 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid
• CAS No: 1441722-24-2
• MF: C₁₃H₁₂Cl₂N₄O₃
• MW: 343.165380477905
• CID: 3167547
• PubChem ID: 71576871
• Update Time: 2025-06-18

2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14994788
• 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoicacid
• BDBM182722
• US9145402, 29
• CHEMBL3896932
• 1441722-24-2
• 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid
• DB-093708
• SB58506

• Inchi： 1S/C13H12Cl2N4O3/c1-16-11-8(15)5-17-13(19-11)18-9-4-7(14)6(12(20)21)3-10(9)22-2/h3-5H,1-2H3,(H,20,21)(H2,16,17,18,19)
• InChI Key： UTLJKPXVNNEOTP-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=C(C=1)NC1N=CC(=C(NC)N=1)Cl)OC

Computed Properties

• Exact Mass: 342.0286456Da
• Monoisotopic Mass: 342.0286456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid

2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid (CAS No. 1441722-24-2): An Overview

2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid (CAS No. 1441722-24-2) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, has garnered attention due to its potential therapeutic applications and unique structural properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid is characterized by a benzoic acid core with specific functional groups that contribute to its biological activity. The presence of a chloro group at the 2-position, a methoxy group at the 5-position, and a substituted pyrimidine moiety at the 4-position makes this compound highly versatile in terms of its interactions with biological targets.

The synthesis of 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid typically involves multi-step processes, including the formation of the pyrimidine ring and subsequent functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry (JOC) in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of biological activity, 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid has shown promising results in various preclinical studies. One notable application is its potential as an antitumor agent. Research conducted by the National Cancer Institute (NCI) demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

Beyond its antitumor properties, 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid has also been investigated for its anti-inflammatory effects. A study published in the Journal of Medicinal Chemistry (JMC) in 2020 reported that this compound effectively reduces inflammation in animal models of inflammatory diseases such as arthritis. The anti-inflammatory activity is attributed to its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

The pharmacokinetic properties of 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid have also been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal studies supports its potential for clinical translation.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid in human subjects. Early phase I trials have shown promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for larger-scale phase II and III trials to further assess its therapeutic potential.

In conclusion, 2-Chloro-4-((5-chloro-4-(methylamino)pyrimidin-2-yl)amino)-5-methoxybenzoic acid (CAS No. 1441722-24-2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development in the pharmaceutical industry.